molecular formula C7H4FN3O2 B6245916 7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid CAS No. 1401413-98-6

7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid

Cat. No. B6245916
CAS RN: 1401413-98-6
M. Wt: 181.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid is a chemical compound with the molecular formula C7H4FN3O2 . It is a derivative of benzotriazole-5-carboxylic acid, which is a useful research chemical .


Synthesis Analysis

The synthesis of 1H-Benzotriazole-5-carboxylic acid, a similar compound, involves the use of carboxytriazole, 4-dimethylaminopyridine, dimethylformamide, and tert-butyl methyl ether . The reaction is carried out in a three-necked flask fitted with a nitrogen bubbling tube and a stirrer .


Molecular Structure Analysis

The molecular structure of 7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid can be represented by the InChI code: 1S/C7H4FN3O2/c8-4-1-3(7(12)13)2-5-6(4)10-11-9-5/h1-2H, (H,12,13) (H,9,10,11) .


Chemical Reactions Analysis

Benzotriazole-5-carboxylic acid, a related compound, has been used as a bifunctional ligand in solvent-induced synthesis of diverse dimensional coordination assemblies of cupric benzotriazole-5-carboxylate . It has also been used in the hydrothermal synthesis of a new coordination polymer .


Physical And Chemical Properties Analysis

7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid is a powder with a molecular weight of 181.13 .

Safety and Hazards

The safety data sheet for a similar compound, 1H-Benzotriazole-5-carboxylic acid, indicates potential hazards including acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid involves the introduction of a fluorine atom onto the benzotriazole ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "4-chloro-1H-1,2,3-benzotriazole", "potassium fluoride", "copper(I) iodide", "copper(II) oxide", "carbon dioxide", "diethyl ether", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "4-chloro-1H-1,2,3-benzotriazole is reacted with potassium fluoride and copper(I) iodide in diethyl ether to introduce a fluorine atom onto the benzotriazole ring, yielding 7-fluoro-1H-1,2,3-benzotriazole.", "The resulting intermediate is then treated with a mixture of copper(II) oxide and carbon dioxide in methanol to introduce a carboxyl group onto the benzotriazole ring, yielding 7-fluoro-1H-1,2,3-benzotriazole-5-carboxylic acid.", "The product is then purified by recrystallization from methanol and characterized by various spectroscopic techniques.", "The reaction conditions and yields may be optimized by varying the reaction time, temperature, and stoichiometry of the reagents.", "The purity of the final product may be assessed by various analytical techniques, such as HPLC and NMR spectroscopy." ] }

CAS RN

1401413-98-6

Molecular Formula

C7H4FN3O2

Molecular Weight

181.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.